4-iodo-N-(2-methoxydibenzofuran-3-yl)benzenesulfonamide
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Description
Scientific Research Applications
Photodynamic Therapy for Cancer Treatment
Benzenesulfonamide derivatives have been studied for their potential applications in photodynamic therapy (PDT) for cancer treatment. The compounds, such as zinc phthalocyanine substituted with benzenesulfonamide units, show promising characteristics as photosensitizers. These include good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, crucial for Type II mechanisms in PDT (Pişkin, Canpolat, & Öztürk, 2020). Another study highlights the potential of zinc(II) phthalocyanine derivatives as photosensitizer candidates in PDT due to favorable fluorescence, singlet oxygen production, photostability, and good solubility in commonly known solvents (Öncül, Öztürk, & Pişkin, 2022).
Antimicrobial and Anticancer Activities
Benzenesulfonamide derivatives have been synthesized and evaluated for their antimicrobial activities and potential as carbonic anhydrase inhibitors. The synthesized compounds exhibited interesting cytotoxic activities, which could be significant for further anti-tumor activity studies. Some of these compounds strongly inhibited human cytosolic isoforms hCA I and II, indicating potential pharmaceutical applications (Gul et al., 2016).
Antifungal Screening
A series of benzenesulfonamide derivatives have been synthesized and their antifungal activities were screened against various fungi. The compounds exhibited potent antifungal activity against Aspergillus niger & Aspergillus flavus, indicating their potential use in treating fungal infections (Gupta & Halve, 2015).
Properties
IUPAC Name |
4-iodo-N-(2-methoxydibenzofuran-3-yl)benzenesulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H14INO4S/c1-24-19-10-15-14-4-2-3-5-17(14)25-18(15)11-16(19)21-26(22,23)13-8-6-12(20)7-9-13/h2-11,21H,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SSOXQOMGLUDSSQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C2C(=C1)C3=CC=CC=C3O2)NS(=O)(=O)C4=CC=C(C=C4)I |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H14INO4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
479.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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